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Introduction
In the landscape of modern drug discovery and development, the accuracy and reliability of

quantitative data are paramount. The use of radioisotopes as tracers in preclinical studies,

including absorption, distribution, metabolism, and excretion (ADME) studies, as well as in vitro

assays and molecular imaging, necessitates a rigorous approach to instrument calibration and

quality control. Isotrak™ calibration sources, a product line from Eckert & Ziegler, provide high-

quality, traceable radioactive reference sources and solutions essential for the precise

calibration of radiation measurement instruments.[1] This guide offers a technical overview of

Isotrak calibration sources, their applications in a research and drug development context, and

protocols for their use.

The Isotrak product line is manufactured in DAkkS-accredited laboratories in the USA and

Germany and the sources are traceable to national standards such as the National Institute of

Standards and Technology (NIST) in the USA and the Physikalisch-Technische Bundesanstalt

(PTB) in Germany.[1] This ensures a high degree of accuracy and reliability, which is critical for

regulatory compliance and the generation of reproducible research data.

Core Applications in Drug Development
Isotrak calibration sources are fundamental to ensuring the accuracy of a wide array of

instruments used in drug development research. Key application areas include:
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Preclinical Imaging (PET/SPECT): Positron Emission Tomography (PET) and Single Photon

Emission Computed Tomography (SPECT) are powerful in vivo imaging modalities that

utilize radiotracers to visualize and quantify biological processes. Accurate calibration of

these imaging systems is crucial for obtaining reliable quantitative data on radiotracer uptake

in tissues and organs. Isotrak sources, including point sources, flood sources, and calibration

phantoms, are used for daily quality control, system calibration, and performance evaluation

of PET and SPECT scanners.

In Vitro Assays: Radiometric assays, such as radioligand binding assays, enzyme inhibition

assays, and cell-based uptake studies, rely on the accurate measurement of radioactivity.

Liquid scintillation counters and gamma counters are the workhorses for these applications.

Isotrak liquid scintillation standards and gamma reference sources are used to create

calibration curves, determine counting efficiency, and perform routine quality control to

ensure the accuracy of these measurements.

Metabolism and Pharmacokinetic Studies: The use of radiolabeled compounds is the gold

standard for ADME studies, providing a quantitative assessment of a drug candidate's fate in

a biological system. Accurate measurement of radioactivity in various biological matrices

(e.g., plasma, urine, feces, tissues) is essential. Isotrak sources are used to calibrate the

instruments (e.g., liquid scintillation counters, gamma counters) used for these analyses.

Radiation Protection and Safety: Research laboratories handling radioactive materials are

required to monitor for contamination and ensure the safety of personnel. Isotrak check

sources are used for the routine functional testing of radiation survey meters and

contamination monitors.

Quantitative Data of Representative Isotrak
Calibration Sources
The following tables summarize the technical specifications for a selection of Isotrak calibration

sources relevant to drug development applications.

Gamma Emitters for Spectrometry and Dose Calibrator
Calibration
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Radionuclid
e

Product
Code
(Example)

Nominal
Activity

Physical
Form

Primary
Gamma
Energies
(keV)

Half-life

Cobalt-57 CDRB8151 74 kBq Disc Source 122.1, 136.5 271.8 days

Cobalt-60 CKRB8151 74 kBq Disc Source
1173.2,

1332.5
5.27 years

Cesium-137 CDRB18308 370 kBq Disc Source 661.7 30.07 years

Barium-133 on request various Point Source
81.0, 302.9,

356.0
10.51 years

Sodium-22 SKRB8151 74 kBq Disc Source 511.0, 1274.5 2.60 years

Germanium-

68
on request various

Cylindrical

Phantom

511.0 (from

Ga-68)
270.95 days

Beta Emitters for Detector Calibration and Quality
Control

Radionuclid
e

Product
Code
(Example)

Nominal
Activity

Physical
Form

Max. Beta
Energy
(MeV)

Half-life

Strontium-90

/ Yttrium-90
SIRB8151 74 kBq Disc Source

0.546 (Sr-90),

2.28 (Y-90)
28.79 years

Carbon-14 on request various
Liquid

Standard
0.156 5730 years

Tritium (H-3) on request various
Liquid

Standard
0.0186 12.32 years

Chlorine-36 on request various
Liquid

Standard
0.709

3.01 x 10^5

years

Nickel-63 on request various
Liquid

Standard
0.0659 100.1 years

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13740967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alpha Emitters for Spectrometer Calibration

Radionuclid
e

Product
Code
(Example)

Nominal
Activity

Physical
Form

Primary
Alpha
Energies
(MeV)

Half-life

Americium-

241
AMRB8151 74 kBq Disc Source 5.486, 5.443 432.2 years

Plutonium-

239
on request various Disc Source

5.157, 5.144,

5.106

2.41 x 10^4

years

Gadolinium-

148
on request various Disc Source 3.183 74.6 years

Liquid Scintillation (LSC) Standards
Standard Type Radionuclides

Nominal
Activity

Vial Size
Quenching
Agent

Unquenched Set
³H, ¹⁴C,

Background

~4167 Bq (³H),

~1667 Bq (¹⁴C)
20 ml or 7 ml None

Quenched Sets

(Toluene)
³H or ¹⁴C various 20 ml or 7 ml Nitromethane

Quenched Sets

(Ultima Gold)
³H or ¹⁴C various 20 ml or 7 ml Nitromethane

Experimental Protocols
The following are generalized protocols for the use of Isotrak calibration sources in a drug

development research setting. Researchers should always refer to the specific instrument

manufacturer's guidelines and their institution's radiation safety protocols.

Protocol 1: Daily Quality Control of a Gamma Counter
Objective: To verify the stability and performance of a NaI(Tl) well-type gamma counter using a

Cesium-137 check source.
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Materials:

Isotrak Cesium-137 check source (e.g., disc or rod source of known activity).

Gamma counter.

Logbook for recording QC data.

Procedure:

Background Measurement:

Ensure the gamma counter well is empty.

Initiate a background count for a predefined time (e.g., 1 minute).

Record the background counts per minute (CPM) in the logbook. The background should

be within the established acceptable range.

Source Measurement:

Carefully place the Cs-137 check source in a reproducible position within the well detector.

Initiate a count for the same predefined time as the background measurement.

Record the source CPM in the logbook.

Data Analysis:

Subtract the background CPM from the source CPM to obtain the net CPM.

Compare the net CPM to the expected value for the source on that day (corrected for

radioactive decay). The measured CPM should be within a predefined acceptance range

(e.g., ± 2 standard deviations) of the expected value.

Action:

If the measurement is within the acceptable range, the instrument is ready for use.
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If the measurement is outside the acceptable range, do not use the instrument and report

the issue to the laboratory manager or radiation safety officer.

Protocol 2: Calibration of a Preclinical SPECT System
Objective: To perform a uniformity and sensitivity calibration of a SPECT camera using a

Cobalt-57 flood source.

Materials:

Isotrak Cobalt-57 flood source of appropriate activity and size for the detector.

SPECT imaging system.

Gantry or stand to hold the flood source.

Procedure:

System Preparation:

Turn on the SPECT system and allow it to warm up according to the manufacturer's

instructions.

Retract the patient bed and any other potential obstructions from the field of view.

Source Positioning:

Carefully place the Co-57 flood source on the gantry or stand, ensuring it is centered and

parallel to the detector face.

Image Acquisition:

Select the appropriate radionuclide (Co-57) and energy window on the acquisition

console.

Initiate the uniformity and sensitivity acquisition sequence as per the manufacturer's

protocol. This typically involves acquiring a high-count image of the flood source.

Data Analysis:
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The system software will automatically analyze the acquired image for uniformity

(variations in pixel counts across the field of view) and sensitivity (the ability of the detector

to convert gamma rays into a signal).

The results will be compared to the manufacturer's specifications.

Correction and Action:

If the uniformity is out of specification, a new uniformity correction map will be generated

and applied to subsequent patient and phantom studies.

If the sensitivity is out of specification, it may indicate a detector problem that requires

service.

Record the results of the calibration in the system logbook.

Visualizing Experimental Workflows with Graphviz
The following diagrams illustrate the logical flow of key experimental procedures where Isotrak

calibration sources are integral.
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Preparation

Measurement

Data Analysis

Outcome

Start QC Procedure

Gamma Counter On and Warmed Up

Measure Background (CPM_bkg)

Place Isotrak Cs-137 Source

Measure Source (CPM_src)

Calculate Net CPM = CPM_src - CPM_bkg

Compare Net CPM to Expected Value ± Acceptance Range

QC Passed: Instrument Ready for Use

Within Range

QC Failed: Do Not Use Instrument & Report

Out of Range

Click to download full resolution via product page

Daily Quality Control Workflow for a Gamma Counter.
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System Setup

Image Acquisition

Analysis and Correction

Finalization

Start SPECT Calibration

Prepare SPECT System (Warm-up, Clear FOV)

Position Isotrak Co-57 Flood Source

Set Acquisition Parameters (Co-57 Energy Window)

Acquire High-Count Uniformity Image

System Software Analyzes Uniformity and Sensitivity

Results within Manufacturer's Specifications?

Generate New Uniformity Correction Map

No (Uniformity)

Flag for Service

No (Sensitivity)

System Calibrated and Ready for Imaging

Yes

Log Calibration Results

Click to download full resolution via product page

SPECT System Uniformity Calibration Workflow.
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Conclusion
Isotrak calibration sources are an indispensable tool for researchers, scientists, and drug

development professionals who rely on accurate and reproducible data from radiation

measurement instruments. Their traceability to national standards, wide range of available

radionuclides and physical forms, and high manufacturing quality provide the necessary

confidence for their use in the demanding and highly regulated environment of preclinical

research. By implementing rigorous quality control and calibration procedures using Isotrak

sources, researchers can enhance the integrity of their data, leading to more reliable

conclusions in the drug discovery and development process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. EZAG Holding | Isotrak Calibration Sources - EZAG Holding [ezag.com]

To cite this document: BenchChem. [Isotrak Calibration Sources: A Technical Guide for
Researchers in Drug Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13740967#what-are-isotrak-calibration-sources]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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